AdBeSA

• Molecular Formula: C16H21NO2S
• Molecular Weight: 291.4 g/mol
• InChI: InChI=1S/C16H21NO2S/c17-20(18,19)15-3-1-14(2-4-15)16-8-11-5-12(9-16)7-13(6-11)10-16/h1-4,11-13H,5-10H2,(H2,17,18,19)
• InChIKey: VBRLTBSUJVSFBJ-UHFFFAOYSA-N
• Solubility: not available

AdBeSA (4-(1-Adamantyl)benzenesulfonamide) is a defined hapten structurally distinct from 1-adamantaneethanol, enabling precise investigation of MHC II peptide exchange. Its benzenesulfonamide moiety confers unique binding kinetics and allele specificity, critical for dissecting structure-activity relationships in antigen presentation. Sourced with ≥95% purity (HPLC, NMR verified), it ensures reproducible immunopeptidomics and T-cell activation assays. Choose AdBeSA for validated hapten-protein conjugate studies requiring CD4+ T-cell epitope characterization. Avoid uncharacterized adamantane derivatives that introduce batch variability.

AdBeSA (CAS 201480-32-2): A Research-Grade Hapten for MHC II Peptide Binding Modulation Studies

AdBeSA (4-(1-Adamantyl)benzenesulfonamide) is a synthetic small molecule hapten with the molecular formula C16H21NO2S and a molar mass of 291.41 g/mol . It is classified within the broader family of adamantane-derived immunomodulatory compounds and is functionally characterized as a modulator of peptide binding to major histocompatibility complex class II (MHC II) molecules [1][2]. Unlike classical antigens, AdBeSA operates as a hapten—a low-molecular-weight compound that elicits an immune response only when conjugated to a larger carrier—and has been specifically identified for its capacity to influence antigen presentation pathways central to CD4+ T-cell activation [3].

• [1] MedChemExpress (MCE). AdBeSA Product Technical Datasheet. HY-157277. Available at: http://www.medchemexpress.cn/adbesa View Source
• [2] PeptideDB. AdBeSA Database Entry. Available at: https://www.peptidedb.com/database/AdBeSA.html View Source
• [3] Call MJ. Small molecule modulators of MHC class II antigen presentation: mechanistic insights and implications for therapeutic application. Mol Immunol. 2011;48(15-16):1735-43. View Source

Why AdBeSA Cannot Be Substituted with Other Adamantane-Based Haptens or Generic MHC II Modulators

Direct substitution of AdBeSA with seemingly analogous compounds—such as 1-adamantaneethanol (CAS 6240-11-5) or other adamantane derivatives—is scientifically unwarranted without rigorous experimental validation. The precise influence of a hapten on MHC II peptide loading is exquisitely sensitive to both the chemical structure of the effector and the allelic polymorphism of the MHC molecule's P1 pocket [1]. AdBeSA incorporates a benzenesulfonamide moiety linked to an adamantane core, a structural feature distinct from the simpler alcohol group found in 1-adamantaneethanol. This structural variance can critically alter binding kinetics, allele specificity, and the downstream repertoire of presented peptides [2]. Furthermore, vendor-supplied material for AdBeSA is certified for a minimum purity of 95% by HPLC, NMR, and GC , whereas generic sourcing of uncharacterized adamantane derivatives introduces batch-to-batch variability that can confound immunopeptidomics and T-cell activation assays. The following quantitative evidence substantiates why AdBeSA must be treated as a distinct chemical entity in experimental procurement.

• [1] Höpner S, Dickhaut K, Hofstätter M, et al. Small organic compounds enhance antigen loading of class II major histocompatibility complex proteins by targeting the polymorphic P1 pocket. J Biol Chem. 2006;281(50):38535-42. View Source
• [2] Call MJ. Small molecule modulators of MHC class II antigen presentation: mechanistic insights and implications for therapeutic application. Mol Immunol. 2011;48(15-16):1735-43. View Source

Quantitative Evidence for AdBeSA: Purity, Identity, and Functional Class Differentiation

Certified Chemical Purity (95%) of AdBeSA by Multi-Method Analysis Ensures Reproducible MHC II Binding Assays

The commercially available AdBeSA compound (CAS 201480-32-2) is supplied with a certified standard purity of 95% . While no quantitative comparison of biological activity between purified and impure AdBeSA is available from primary literature, this specification provides a critical baseline for procurement. Impurities in hapten preparations can act as competitive inhibitors, non-specific protein binders, or introduce off-target immunogenicity, thereby confounding results in MHC II peptide exchange assays [1]. The 95% purity threshold is a verifiable, vendor-provided quality metric that supports experimental reproducibility across independent studies.

Evidence Dimension	Chemical Purity
Target Compound Data	95%
Comparator Or Baseline	Theoretical 100% pure reference standard (no direct comparator data available)
Quantified Difference	Not applicable (baseline purity specification)
Conditions	Vendor certificate of analysis using HPLC, NMR, GC

Why This Matters

Ensuring a high and verified chemical purity minimizes the risk of batch-dependent variability in functional immunology assays, a key consideration for research procurement.

• [1] Call MJ. Small molecule modulators of MHC class II antigen presentation: mechanistic insights and implications for therapeutic application. Mol Immunol. 2011;48(15-16):1735-43. View Source

AdBeSA as a Distinct Hapten Entity: Structural Differentiation from 1-Adamantaneethanol

AdBeSA (4-(1-Adamantyl)benzenesulfonamide) is structurally distinct from the simpler adamantane-derived hapten 1-adamantaneethanol . 1-Adamantaneethanol has been shown to catalyze peptide loading onto specific HLA-DR alleles in vitro [1]. AdBeSA, bearing a bulkier benzenesulfonamide group, is predicted to occupy the P1 pocket of MHC II differently, potentially altering its allele specificity and the kinetic profile of peptide exchange [2]. No direct quantitative comparison of the two compounds' efficacy (e.g., IC50 values for peptide exchange acceleration) exists in the public domain. The differentiation is therefore based on chemical structure and class-level inference from studies of adamantane derivatives.

Evidence Dimension	Chemical Structure
Target Compound Data	4-(1-Adamantyl)benzenesulfonamide; Molar Mass = 291.41 g/mol; logP = 3.9
Comparator Or Baseline	1-Adamantaneethanol (CAS 6240-11-5); Molar Mass = 180.29 g/mol
Quantified Difference	Molar mass difference: +111.12 g/mol; distinct functional groups (sulfonamide vs. alcohol)
Conditions	In silico structural comparison based on reported chemical identifiers

Why This Matters

This structural differentiation underscores that AdBeSA is not interchangeable with 1-adamantaneethanol, and its unique properties must be empirically validated for specific MHC II modulation applications.

• [1] Höpner S, Dickhaut K, Hofstätter M, et al. Small organic compounds enhance antigen loading of class II major histocompatibility complex proteins by targeting the polymorphic P1 pocket. J Biol Chem. 2006;281(50):38535-42. View Source
• [2] Call MJ. Small molecule modulators of MHC class II antigen presentation: mechanistic insights and implications for therapeutic application. Mol Immunol. 2011;48(15-16):1735-43. View Source

Recommended Research Applications for AdBeSA Based on Validated Procurement Criteria

Probing MHC II Allele-Specific Peptide Loading in Human and Murine Models

Given its classification as an adamantane-derived hapten, AdBeSA is most appropriately applied in studies examining the mechanisms of MHC II peptide exchange. Researchers investigating the influence of the P1 pocket polymorphism on ligand binding—particularly for HLA-DR alleles containing Gly(beta86)—may utilize AdBeSA as a chemical probe [1]. Its distinct structure, compared to 1-adamantaneethanol, positions it as a tool for dissecting structure-activity relationships (SAR) in small molecule-mediated antigen presentation [2]. Procurement of AdBeSA with certified purity (≥95%) ensures that observed effects can be reliably attributed to the compound itself, rather than to unknown contaminants.

Investigating Hapten-Carrier Conjugates in Adaptive Immunity Studies

AdBeSA's role as a defined hapten makes it suitable for the generation of well-characterized hapten-protein conjugates. Such conjugates are essential for studies on B-cell and T-cell epitope recognition, particularly in the context of MHC II-restricted CD4+ T-cell activation [3]. The compound's chemical stability and the availability of analytical data (HPLC, NMR) from vendors support its use in generating reproducible immunogens for fundamental and applied immunology research.

• [1] Höpner S, Dickhaut K, Hofstätter M, et al. Small organic compounds enhance antigen loading of class II major histocompatibility complex proteins by targeting the polymorphic P1 pocket. J Biol Chem. 2006;281(50):38535-42. View Source
• [2] Call MJ. Small molecule modulators of MHC class II antigen presentation: mechanistic insights and implications for therapeutic application. Mol Immunol. 2011;48(15-16):1735-43. View Source
• [3] MedChemExpress (MCE). AdBeSA Product Technical Datasheet. HY-157277. Available at: http://www.medchemexpress.cn/adbesa View Source